Cas no 98002-42-7 (2-(1,3-thiazol-4-yl)-1H-benzoimidazole)
98002-42-7 structure
Product Name:2-(1,3-thiazol-4-yl)-1H-benzoimidazole
CAS No:98002-42-7
MF:C10H7N3S
MW:201.247679948807
CID:1002332
Update Time:2024-02-06
2-(1,3-thiazol-4-yl)-1H-benzoimidazole Chemical and Physical Properties
Names and Identifiers
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- 2-(1,3-thiazol-4-yl)-1H-benzoimidazole
- Ai3-50598
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- Inchi: 1S/C10H7N3S/c1-2-4-8-7(3-1)12-10(13-8)9-5-14-6-11-9/h1-6H,(H,12,13)
- InChI Key: WJCNZQLZVWNLKY-UHFFFAOYSA-N
- SMILES: C1(C2=CSC=N2)NC2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 201.036068
- Monoisotopic Mass: 201.036068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 69.8
Experimental Properties
- Melting Point: 304-305 deg C
2-(1,3-thiazol-4-yl)-1H-benzoimidazole Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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